Cas no 32249-35-7 (Methyl 3-cyclopropyl-3-oxopropanoate)

Methyl 3-cyclopropyl-3-oxopropanoate is a versatile ester compound featuring a cyclopropyl ketone moiety, making it a valuable intermediate in organic synthesis. Its structure combines reactivity at both the ester and ketone functional groups, enabling applications in cyclopropanation reactions, pharmaceutical synthesis, and the preparation of complex heterocycles. The cyclopropyl group enhances steric and electronic properties, facilitating selective transformations. This compound is particularly useful in medicinal chemistry for constructing constrained ring systems. It exhibits good stability under standard conditions, ensuring handling convenience. Its synthetic utility is further underscored by its role in producing bioactive molecules and fine chemicals.
Methyl 3-cyclopropyl-3-oxopropanoate structure
32249-35-7 structure
Product Name:Methyl 3-cyclopropyl-3-oxopropanoate
CAS No:32249-35-7
MF:C7H10O3
MW:142.152502536774
MDL:MFCD00274090
CID:53867
PubChem ID:10130016
Update Time:2025-10-30

Methyl 3-cyclopropyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyclopropyl-3-oxopropanoate
    • 1,2-Diphenylhydrazine
    • 3-Cyclopropyl-3-oxopropionic acid methyl ester
    • Methyl 3-Cyclopropyl-3-oxopropionate
    • 3-Cyclopropyl-3-oxopropanoic Acid Methyl Ester
    • 3-Cyclopropyl-3-oxo-propionic acid methyl ester
    • methyl cyclopropanecarbonylacetate
    • methyl-3-cyclopropyl-3-oxopropanoate
    • [ "" ]
    • AKOS005255543
    • GS-4230
    • AC-300
    • methyl 3-cyclopropyl-3-oxo-propionate
    • methyl 3-cyclopropyl-3-oxo-propanoate;Methyl 3-cyclopropyl-3-oxopropanoate
    • Methyl 3-cyclopropyl-3-oxo-propanoate
    • M2277
    • EN300-119201
    • 32249-35-7
    • MFCD00274090
    • SCHEMBL221809
    • F0001-0961
    • Methyl 3-(cyclopropyl)-3-oxopropanoate
    • PB26020
    • RIJWDPRXCXJDPK-UHFFFAOYSA-N
    • CS-W007911
    • FT-0615580
    • J-018687
    • Methyl-2-cyclopropanoyl-acetate
    • methyl 3-cyclopropyl-3-oxopropionoate
    • AM20090465
    • J-522670
    • DTXSID00435934
    • methyl-3-cyclopropyl-3-oxopropionate
    • A821212
    • Methyl 2-(Cyclopropylcarbonyl)acetate
    • SY001027
    • 3-Cyclopropyl-3-oxopropanoic-d5AcidMethylEster
    • methyl3-cyclopropyl-3-oxopropanoate
    • Methyl 3-Cyclopropyl-3-oxopropionate; Methyl 2-(Cyclopropylcarbonyl)acetate; beta-Oxo-cyclopropanepropanoic Acid Methyl Ester;
    • DB-014273
    • MDL: MFCD00274090
    • Inchi: 1S/C7H10O3/c1-10-7(9)4-6(8)5-2-3-5/h5H,2-4H2,1H3
    • InChI Key: RIJWDPRXCXJDPK-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OC)C1CC1

Computed Properties

  • Exact Mass: 142.06300
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.174
  • Boiling Point: 80°C/10mmHg(lit.)
  • Flash Point: 74 ºC
  • Refractive Index: 1.4500 to 1.4540
  • PSA: 43.37000
  • LogP: 0.52860
  • Solubility: Not determined

Methyl 3-cyclopropyl-3-oxopropanoate Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P403+P235-P501
  • WGK Germany:3
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,2-8°C
  • Risk Phrases:R36/37/38

Methyl 3-cyclopropyl-3-oxopropanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 3-cyclopropyl-3-oxopropanoate Pricemore >>

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Additional information on Methyl 3-cyclopropyl-3-oxopropanoate

Exploring the Versatile Applications of Methyl 3-cyclopropyl-3-oxopropanoate (CAS No. 32249-35-7) in Modern Chemistry

In the realm of organic synthesis, Methyl 3-cyclopropyl-3-oxopropanoate (CAS No. 32249-35-7) stands out as a pivotal intermediate with diverse applications. This ester derivative, characterized by its cyclopropyl and oxopropanoate functional groups, has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure enables it to participate in a wide range of chemical reactions, making it a valuable building block for complex molecules.

Recent trends in green chemistry have highlighted the importance of sustainable synthesis methods, and Methyl 3-cyclopropyl-3-oxopropanoate aligns well with these principles. Researchers are increasingly exploring its role in catalyzed reactions and biodegradable materials, addressing growing consumer demand for eco-friendly products. The compound's compatibility with enzymatic processes further enhances its appeal in industries striving for reduced environmental impact.

The pharmaceutical sector has shown particular interest in 32249-35-7 due to its potential in drug discovery. Its cyclopropyl moiety is known to improve metabolic stability in bioactive compounds, a feature highly sought after in the development of new therapeutics. Current studies focus on its incorporation into small molecule inhibitors and targeted therapies, areas that dominate recent scientific literature and patent filings.

From a commercial perspective, the global market for fine chemical intermediates like Methyl 3-cyclopropyl-3-oxopropanoate continues to expand. Manufacturers are optimizing production processes to meet the rising demand from contract research organizations and specialty chemical suppliers. Quality control remains paramount, with analytical techniques such as HPLC and GC-MS being routinely employed to ensure product purity and consistency.

In academic circles, 32249-35-7 frequently appears in studies concerning ring-opening reactions and stereoselective synthesis. Its versatility allows for the creation of various chiral compounds, addressing one of the most challenging aspects of modern organic chemistry. The compound's behavior under different reaction conditions provides valuable insights for developing novel synthetic methodologies.

The future of Methyl 3-cyclopropyl-3-oxopropanoate looks promising as researchers uncover new applications in material science and flavor/fragrance industries. Its balanced lipophilicity and reactivity profile make it suitable for creating specialized polymers and aromatic compounds. As analytical techniques advance, we anticipate discovering even more uses for this remarkable chemical entity.

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